3-fluoro-4-methoxy-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]benzamide
• InChI: InChI=1S/C15H19FN4O2/c1-10(2)13(7-20-9-17-8-18-20)19-15(21)11-4-5-14(22-3)12(16)6-11/h4-6,8-10,13H,7H2,1-3H3,(H,19,21)
• InChI Key: ZFUNWLKNNKIDJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CN1C=NC=N1)NC(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C15H19FN4O2
• Molecular Weight: 306.34 g/mol

Description

The compound “3-fluoro-4-methoxy-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)benzamide” is a complex organic molecule that contains several functional groups. These include a fluoro group, a methoxy group, a triazole ring, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, a five-membered ring containing two nitrogen atoms, would likely have a significant impact on the compound’s overall structure. The fluoro and methoxy groups could also influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For instance, the amide group could participate in hydrolysis reactions, while the fluoro group could be displaced in nucleophilic substitution reactions. The triazole ring could potentially act as a ligand, binding to metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar amide group and the electronegative fluorine atom could increase the compound’s solubility in polar solvents. The triazole ring could contribute to the compound’s stability and rigidity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed as a drug, for example, its mechanism of action would involve interacting with a specific biological target, such as a protein or enzyme. Without more specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could explore its synthesis, properties, and potential applications in more detail. This could involve experimental studies as well as computational modeling.